3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea

• IUPAC Name: 1-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C17H16FN3O3/c1-24-15-5-3-2-4-13(15)19-17(23)20-14-10-21(16(14)22)12-8-6-11(18)7-9-12/h2-9,14H,10H2,1H3,(H2,19,20,23)
• InChI Key: OPAKSYFIMWWJCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2CN(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H16FN3O3
• Molecular Weight: 329.32 g/mol

Description

3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and has been found to have an inhibitory effect on certain enzymes that are involved in the development and progression of cancer.

Mechanism of Action

The mechanism of action of 3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea involves the inhibition of specific enzymes that are involved in the development and progression of cancer. These enzymes include Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). By inhibiting these enzymes, this compound can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea have been studied in vitro and in vivo. Studies have shown that this compound has a selective inhibitory effect on BTK and ITK enzymes. This results in the inhibition of cell proliferation and induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea in lab experiments include its selectivity and potency in inhibiting BTK and ITK enzymes. However, limitations include the need for further studies to determine its safety and efficacy in humans.

Future Directions

For the research of 3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea include the development of new cancer therapies that target BTK and ITK enzymes. This compound can also be used in combination with other therapies to enhance their efficacy. Further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis method of 3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea involves the reaction of 4-fluorophenylacetic acid with 2-methoxyphenyl isocyanate to form an intermediate compound. This intermediate compound is then reacted with 2-amino-2-methyl-1-propanol to form the final product.

Scientific Research Applications

The scientific research application of 3-[1-(4-Fluorophenyl)-2-oxoazetidin-3-yl]-1-(2-methoxyphenyl)urea has been focused on its potential therapeutic applications. Studies have shown that this compound has an inhibitory effect on certain enzymes that are involved in the development and progression of cancer. This makes it a potential candidate for the development of new cancer therapies.